Cas no 2287288-50-8 (1-({1-[(tert-butoxy)carbonyl]piperidin-3-yl}methyl)-1H-1,2,3-benzotriazole-6-carboxylic acid)

• Product Name: 1-({1-[(tert-butoxy)carbonyl]piperidin-3-yl}methyl)-1H-1,2,3-benzotriazole-6-carboxylic acid
• CAS No: 2287288-50-8
• MF: C₁₈H₂₄N₄O₄
• MW: 360.407564163208
• CID: 5894618
• PubChem ID: 165738362
• Update Time: 2025-05-19

1-({1-[(tert-butoxy)carbonyl]piperidin-3-yl}methyl)-1H-1,2,3-benzotriazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6750330
• 1-({1-[(tert-butoxy)carbonyl]piperidin-3-yl}methyl)-1H-1,2,3-benzotriazole-6-carboxylic acid
• 2287288-50-8

• Inchi： 1S/C18H24N4O4/c1-18(2,3)26-17(25)21-8-4-5-12(10-21)11-22-15-9-13(16(23)24)6-7-14(15)19-20-22/h6-7,9,12H,4-5,8,10-11H2,1-3H3,(H,23,24)
• InChI Key： SSOJJRHDMPWPMR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CN2C3C=C(C(=O)O)C=CC=3N=N2)C1)=O

Computed Properties

• Exact Mass: 360.17975526g/mol
• Monoisotopic Mass: 360.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 97.6Ų

Additional information on 1-({1-[(tert-butoxy)carbonyl]piperidin-3-yl}methyl)-1H-1,2,3-benzotriazole-6-carboxylic acid

Research Briefing on 1-({1-[(tert-butoxy)carbonyl]piperidin-3-yl}methyl)-1H-1,2,3-benzotriazole-6-carboxylic acid (CAS: 2287288-50-8)

The compound 1-({1-[(tert-butoxy)carbonyl]piperidin-3-yl}methyl)-1H-1,2,3-benzotriazole-6-carboxylic acid (CAS: 2287288-50-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, is being explored for its potential applications in drug discovery and development. The presence of both a benzotriazole moiety and a tert-butoxycarbonyl (Boc)-protected piperidine ring suggests its utility as a versatile intermediate in the synthesis of biologically active compounds.

Recent studies have focused on the synthesis and characterization of this compound, highlighting its role as a key building block in the development of protease inhibitors and other therapeutic agents. The benzotriazole component is known for its ability to act as a pharmacophore in various drug candidates, while the Boc-protected piperidine ring enhances the molecule's stability and bioavailability. These attributes make it a promising candidate for further investigation in the context of targeted drug design.

In a recent publication, researchers demonstrated the efficient synthesis of 1-({1-[(tert-butoxy)carbonyl]piperidin-3-yl}methyl)-1H-1,2,3-benzotriazole-6-carboxylic acid using a multi-step reaction sequence. The study reported a high yield and purity of the final product, which was confirmed by nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS). The authors also explored the compound's reactivity, noting its potential for further functionalization to create derivatives with enhanced biological activity.

Another study investigated the compound's potential as a scaffold for the development of novel kinase inhibitors. The researchers utilized computational docking studies to predict the binding affinity of the molecule and its derivatives to various kinase targets. Preliminary results indicated that the compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a starting point for the design of more potent inhibitors. Further optimization of the scaffold is currently underway to improve its selectivity and efficacy.

The pharmacological profile of 1-({1-[(tert-butoxy)carbonyl]piperidin-3-yl}methyl)-1H-1,2,3-benzotriazole-6-carboxylic acid is also being explored in the context of neurodegenerative diseases. Early in vitro studies have shown that the compound can modulate the activity of enzymes involved in protein aggregation, a hallmark of conditions such as Alzheimer's and Parkinson's diseases. These findings open new avenues for the development of therapeutic agents targeting protein misfolding disorders.

In conclusion, 1-({1-[(tert-butoxy)carbonyl]piperidin-3-yl}methyl)-1H-1,2,3-benzotriazole-6-carboxylic acid represents a promising chemical entity with diverse applications in medicinal chemistry. Its structural versatility, combined with its potential biological activity, makes it a valuable tool for drug discovery. Future research should focus on optimizing its pharmacological properties and exploring its mechanism of action in greater detail to unlock its full therapeutic potential.